Cas no 81611-05-4 (trisodium [2-[[α-[[3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-2-hydroxy-5-sulphophenyl]azo]benzyl]azo]-5-sulphobenzoato(5-)]cuprate(3-))

• Product name: trisodium [2-[[α-[[3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-2-hydroxy-5-sulphophenyl]azo]benzyl]azo]-5-sulphobenzoato(5-)]cuprate(3-)
• CAS No: 81611-05-4
• MF: C₂₄H₁₅N₇O₉F₂S₂Cl-^.Cu^.₃[Na+]
• MW: 815.512600000001
• CID: 1804245
• PubChem ID: 91809031

trisodium [2-[[α-[[3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-2-hydroxy-5-sulphophenyl]azo]benzyl]azo]-5-sulphobenzoato(5-)]cuprate(3-) Chemical and Physical Properties

Names and Identifiers

• Trisodium (2-((alpha-((3-((5-chloro-2,6-difluoro-4-pyrimidinyl)amino)-2-hydroxy-5-sulphophenyl)azo)benzyl)azo)-5-sulphobenzoato(5-))cuprate(3-)
• Cuprate(3-), (2-((((3-((5-chloro-2,6-difluoro-4-pyrimidinyl)amino)-2-hydroxy-5-sulfophenyl)azo)phenylmethyl)azo)-5-sulfobenzoato(5-))-, trisodium
• -[[3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-2-hydroxy-5-sulphophenyl]azo]benzyl]azo]-5-sulphobenzoato(5-)]cuprate(3-)
• 81611-05-4
• EINECS 279-785-9
• trisodium [2-[[α-[[3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-2-hydroxy-5-sulphophenyl]azo]benzyl]azo]-5-sulphobenzoato(5-)]cuprate(3-)

• Inchi： InChI=1S/C24H15ClF2N7O9S2.Cu.3Na/c25-18-20(26)29-24(27)30-22(18)28-16-9-13(45(41,42)43)10-17(19(16)35)32-34-21(11-4-2-1-3-5-11)33-31-15-7-6-12(44(38,39)40)8-14(15)23(36)37;;;;/h1-10,35H,(H,36,37)(H,28,29,30)(H,38,39,40)(H,41,42,43);;;;/q-1;;3*+1
• InChI Key： NIDRAJPBXZEYHL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)[C-](N=NC2=C(C=C(C=C2)S(=O)(=O)O)C(=O)O)N=NC3=CC(=CC(=C3O)NC4=C(C(=NC(=N4)F)F)Cl)S(=O)(=O)O.[Na+].[Na+].[Na+].[Cu]

Computed Properties

• Exact Mass: 813.901831g/mol
• Monoisotopic Mass: 813.901831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 49
• Rotatable Bond Count: 3
• Complexity: 1310
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 270Ų